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Introduction
Bismuth-lead (Bi-Pb) alloys are of significant interest in various industrial applications, including

as lead-free solders and as coolants in nuclear reactors. The microstructure of these alloys

dictates their mechanical and physical properties. This application note details the use of

Scanning Electron Microscopy (SEM) for imaging the microstructure and Energy-Dispersive X-

ray Spectroscopy (EDS) for elemental analysis and phase identification of Bi-Pb alloys.

Application
SEM with EDS is a powerful combination of techniques for the characterization of Bi-Pb alloy

microstructures.[1][2]

High-Resolution Imaging: SEM provides high-resolution images that reveal key

microstructural features such as grain boundaries, phase distribution, and morphology.[1]

Elemental Analysis: EDS allows for the qualitative and quantitative determination of the

elemental composition of the different phases within the alloy.[1][2]

Phase Identification: By correlating the imaging from SEM with the elemental data from EDS,

distinct phases within the Bi-Pb alloy can be identified and characterized.[3]
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The Bi-Pb system is characterized by a eutectic point at approximately 55.5 atomic % bismuth.

[4] The resulting microstructure typically consists of distinct phases:

β-phase: A lead-rich solid solution. In the lead-bismuth eutectic, this corresponds to the

intermetallic compound Pb7Bi3.[3]

γ-phase: A bismuth-rich solid solution.[3]

The morphology and distribution of these phases are influenced by the alloy's composition and

its thermal history, such as the cooling rate during solidification.[3] In eutectic and near-eutectic

alloys, a lamellar or fishbone-like microstructure of the β and γ phases is often observed.[3]

Quantitative Data Presentation
The following tables represent typical quantitative data obtained from EDS analysis of a near-

eutectic Bi-Pb alloy.

Table 1: Elemental Composition of Observed Phases

Phase Identification Lead (Pb) wt.% Bismuth (Bi) wt.%

β-phase (Darker region in

BSE)
~57 ~43

γ-phase (Lighter region in

BSE)
~1 ~99

Table 2: Overall Alloy Composition from Area Scan

Element Weight % Atomic %

Lead (Pb) 45.2 44.5

Bismuth (Bi) 54.8 55.5
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Experimental Workflow for SEM-EDS Analysis of Bi-Pb Alloys
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Caption: Workflow for Bi-Pb alloy analysis.
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Protocols
Metallographic Sample Preparation of Bismuth-Lead
Alloys
Due to the soft nature of Bi-Pb alloys, careful preparation is crucial to avoid introducing artifacts

such as surface deformation and scratching.[5][6]

Sectioning: Cut the alloy to the desired size using a low-speed diamond saw with a coolant

to minimize thermal damage.[6]

Mounting: Mount the sample in a cold-setting epoxy resin, such as "Araldite," to avoid any

heat-induced changes to the microstructure.[7]

Grinding:

Begin with 320- or 400-grit silicon carbide paper, using water as a lubricant, to achieve a

planar surface.[5][8]

Proceed with sequential grinding using 600, 1000, 1500, and finally 2000-grit silicon

carbide papers.[8] For the finer grits, ethanol can be used as a lubricant.[8]

After each grinding step, the sample should be rotated 90 degrees.[8]

Polishing:

Rough polishing can be performed using a 3-μm diamond paste on a billiard cloth.[7]

Fine polishing is then carried out with a 0.25-μm diamond paste on a microcloth.[7]

A final polish with 0.05 μm alumina or colloidal silica can be used to achieve a mirror-like

finish.

Etching:

To reveal the microstructure, immerse or swab the polished surface with an appropriate

etchant.
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A suitable etchant for Bi-Pb alloys is a mixture of 50 ml lactic acid, 30 ml nitric acid, and 20

ml of 30% hydrogen peroxide.[7]

Another effective etchant is a mixture of glacial acetic acid and 30% hydrogen peroxide.[5]

Etching time is typically a few seconds. The sample should be rinsed thoroughly with

water and then alcohol before drying.[5]

SEM and EDS Analysis Protocol
Sample Loading: Securely mount the prepared sample on an SEM stub using conductive

carbon tape or paint.

System Evacuation: Load the sample into the SEM chamber and allow the system to pump

down to the required vacuum level.

SEM Imaging:

Set the accelerating voltage, typically between 15-20 kV for EDS analysis of heavy

elements like Pb and Bi.

Obtain a clear image of the microstructure using both Secondary Electron (SE) and

Backscattered Electron (BSE) detectors. BSE imaging is particularly useful as the contrast

is sensitive to atomic number, allowing for easy differentiation between the Pb-rich (darker)

and Bi-rich (lighter) phases.

EDS Analysis:

Qualitative Analysis: Acquire an EDS spectrum from a representative area of the sample

to identify the elements present.

Quantitative Analysis: Perform spot analysis on the different phases identified in the BSE

image to determine their elemental composition. Also, perform an area scan to determine

the overall composition of the alloy.

Elemental Mapping: Acquire elemental maps for Pb and Bi to visualize the spatial

distribution of each element and to confirm the phase identification.
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Logical Relationship of Analysis

Logical Relationship in SEM-EDS Analysis
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Caption: Interplay of SEM, EDS, and data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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